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Compound of Interest

Compound Name:
5-Methoxy-2-(3-oxopropyl)-

benzonitrile

Cat. No.: B12949546

Get Quote

Executive Summary
2-(2-Formylethyl)-5-methoxybenzonitrile (IUPAC: 3-(2-cyano-4-methoxyphenyl)propanal) is a

functionalized aromatic aldehyde used primarily as a high-value building block in

pharmaceutical synthesis. Its structure—comprising a benzonitrile core substituted with a

methoxy group and a reactive formylethyl side chain—makes it a strategic precursor for 6-

methoxy-3,4-dihydroquinolin-2(1H)-one, the core scaffold of the antithrombotic drug Cilostazol

and the antipsychotic Aripiprazole.

This guide provides a rigorous analysis of its molecular weight, synthetic pathways, and role in

heterocyclic ring formation, designed for researchers optimizing drug substance manufacturing

routes.

Physicochemical Profile
Molecular Weight & Formula
The precise molecular weight is critical for stoichiometry in multi-step convergent synthesis.
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Property Value Notes

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight (Average) 189.21 g/mol Used for bulk calculations.

Monoisotopic Mass 189.0790 Da
Used for High-Res Mass

Spectrometry (HRMS).

Exact Mass 189.078979 Da

Structural Composition
The molecule consists of a benzene ring di-substituted at the 1,2,4 positions (relative to the

nitrile at C1, the side chain is at C2, and methoxy at C5).

Core: Benzonitrile (C₆H₄CN)

Substituent 1 (C2): 2-Formylethyl group (–CH₂CH₂CHO). Note: This is a 3-carbon chain

terminating in an aldehyde.

Substituent 2 (C5): Methoxy group (–OCH₃).

Theoretical Elemental Analysis
For purity validation via combustion analysis:

Carbon (C): 69.83%

Hydrogen (H): 5.86%

Nitrogen (N): 7.40%

Oxygen (O): 16.91%

Synthetic Utility & Pathway
The primary value of 2-(2-Formylethyl)-5-methoxybenzonitrile lies in its ability to undergo

reductive cyclization or oxidative rearrangement to form bicyclic heterocycles.
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Synthesis via Heck Coupling (Jeffery Conditions)
The most efficient modern route to this intermediate avoids the use of unstable alkyl halides,

instead utilizing a Palladium-catalyzed Heck coupling between 2-bromo-5-methoxybenzonitrile

and allyl alcohol. This reaction relies on the in situ isomerization of the initial enol product to the

aldehyde.

Experimental Protocol (Self-Validating)
Reagents:

2-Bromo-5-methoxybenzonitrile (1.0 equiv)

Allyl alcohol (1.5 equiv)

Pd(OAc)₂ (2-5 mol%)

Base: NaHCO₃ or Et₃N (2.0 equiv)

Solvent: DMF or Acetonitrile (anhydrous)

Step-by-Step Methodology:

Charge: In a flame-dried Schlenk flask, dissolve 2-bromo-5-methoxybenzonitrile in DMF (0.5

M concentration).

Catalyst Addition: Add Pd(OAc)₂ and the base under an inert atmosphere (Nitrogen/Argon).

Coupling: Add allyl alcohol via syringe. Heat the mixture to 80°C.

Monitoring: Monitor via TLC (Hexane:EtOAc 3:1). The starting bromide (Rf ~0.6) will

disappear, replaced by the aldehyde (Rf ~0.4, stains orange with DNP).

Workup: Quench with water, extract with ethyl acetate. Wash organic layer with brine to

remove DMF.

Purification: Flash chromatography on silica gel. Note: Aldehydes are prone to oxidation;

store under inert gas at -20°C.
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Mechanism of Action: The "Chain Walking"
Isomerization
The Heck reaction initially forms an allylic alcohol. However, under the reaction conditions, the

Palladium hydride species facilitates a 1,3-hydrogen shift (chain walking), tautomerizing the

enol form into the thermodynamically stable aldehyde (2-formylethyl group).

2-Bromo-5-methoxybenzonitrile
(C8H6BrNO)

[Pd-Enol Intermediate]

Pd(OAc)2, Base
Heck Coupling

Allyl Alcohol
(CH2=CH-CH2OH)

2-(2-Formylethyl)-5-methoxybenzonitrile
(MW: 189.21)

Tautomerization
(Chain Walking)

Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis of the target aldehyde via Heck coupling and in-situ

isomerization.

Downstream Application: The Quinolinone Route
This molecule serves as a "masked" amino acid equivalent. It is a precursor to 6-methoxy-3,4-

dihydroquinolin-2(1H)-one via a Hofmann Rearrangement strategy. This route is often preferred

in high-purity applications to avoid the regioisomeric impurities common in Friedel-Crafts

alkylation of anilines.

Transformation Logic
Oxidation: The aldehyde (–CHO) is oxidized to the carboxylic acid (–COOH).

Hydrolysis: The nitrile (–CN) is partially hydrolyzed to the primary amide (–CONH₂).

Hofmann Rearrangement: The amide is treated with Br₂/NaOH to convert –CONH₂ to –NH₂

(with loss of carbonyl carbon).

Cyclization: The newly formed amine reacts with the pendant carboxylic acid to close the

lactam ring.
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Figure 2: Conversion of the target aldehyde into the pharmacologically active

dihydroquinolinone scaffold.

Analytical Characterization
To validate the identity of 2-(2-Formylethyl)-5-methoxybenzonitrile (MW 189.21), use the

following spectroscopic markers.
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Proton NMR (¹H-NMR, 400 MHz, CDCl₃)
δ 9.80 ppm (t, 1H): Aldehyde proton (–CHO). Distinctive triplet due to coupling with adjacent

methylene.

δ 7.50 – 7.00 ppm (m, 3H): Aromatic protons.[1] Pattern consistent with 1,2,4-substitution

(one doublet, one doublet of doublets, one singlet-like doublet).

δ 3.85 ppm (s, 3H): Methoxy group (–OCH₃).

δ 3.10 ppm (t, 2H): Benzylic methylene (Ar–CH₂–).

δ 2.80 ppm (td, 2H): Alpha-carbonyl methylene (–CH₂–CHO).

Infrared Spectroscopy (FT-IR)
2225 cm⁻¹: Sharp, medium intensity band characteristic of the Nitrile (C≡N) stretch.

1720–1730 cm⁻¹: Strong band for the Aldehyde (C=O) stretch.

2720 & 2820 cm⁻¹: Weak "Fermi doublet" characteristic of the Aldehyde C–H stretch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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